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Compound of Interest

Compound Name: Triadimenol A
CAS No.: 89482-17-7
Cat. No.: B3431228
Get Quote
. J

Executive Summary & Chemical Identity

Triadimenol A (specifically the 1RS, 2SR diastereomeric pair of Triadimenol) is a systemic
triazole fungicide commonly used in agricultural research and drug development for its sterol
biosynthesis inhibition properties.

While chemically similar to its isomer Triadimenol B, Triadimenol A is often the biologically
dominant form. For disposal purposes, it must be treated as a Halogenated Organic Hazardous
Waste. Its high stability in soil and water, combined with reproductive toxicity risks, mandates a
zero-tolerance policy for drain disposal.

Physicochemical Profile for Disposal
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Property Value Disposal Implication

Unique identifier for waste

CAS Number 55219-65-3 _
labeling.
Contains Chlorine and
Nitrogen.[1][2] Incineration
Molecular Formula C14H18CIN3O2 )
requires scrubbers for HCI and
NOKX.
Precipitates in aqueous waste;
Water Solubility Low (~62 mg/L) requires organic solvent
rinsing.
Lipophilic; bioaccumulates.
Log P (Octanol/Water) 3.2 ) ) o
High Aquatic Toxicity.
] Generally non-flammable, but
Flash Point >100°C

combustible.

Hazard Assessment (The "Why" Behind the
Protocol)

Effective safety relies on understanding causality. We do not simply follow rules; we mitigate
specific molecular risks.

o Reproductive Toxicity (H361): Triadimenol is suspected of damaging fertility or the unborn
child.[2][3] Implication: All solid waste (gloves, weigh boats) must be double-bagged to
prevent dust inhalation or dermal contact during waste transfer.

e Aquatic Toxicity (H411): It is toxic to aquatic life with long-lasting effects.[4] Implication:Strict
"No Drain" Policy. Even trace amounts in rinse water can contaminate municipal water
treatment systems, which are not designed to filter triazole rings.

e Halogen Content: The presence of the chlorophenoxy group classifies this as Halogenated
Waste. Implication: It cannot be mixed with general non-halogenated solvents (like pure
acetone or methanol) if the disposal facility segregates them, as halogenated waste requires
higher incineration temperatures (>1100°C) to prevent dioxin formation.
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Waste Segregation Workflow

Proper segregation reduces disposal costs and prevents dangerous cross-reactions.

Triadimenol A Waste Generated

Determine Physical State

N

Solid Waste Liquid Waste Sharps
(Powder, PPE, Wipes) (Stock solutions, HPLC effluent) (Needles, Glass)

Solvent Type?

Default / Safe Choice

Puncture-Proof Bin

Double Bag (Polyethylene)
Label: Chemically Contaminated Sharps

Label: Toxic Solid

Halogenated Stream Non-Halogenated Stream
(Contains DCM, Chloroform, or High Conc. Triadimenol) (Only if <0.1% Triadimenol in MeOH/Water)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Triadimenol A waste streams. Note that
"Halogenated" is the default safe choice for liquid waste containing this compound.

Detailed Disposal Procedures
A. Liquid Waste (Stock Solutions & Mother Liquors)

The Standard: Incineration is the only acceptable destruction method.
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o Container Selection: Use High-Density Polyethylene (HDPE) or amber glass containers.
Avoid metal containers if the solution is acidic.

o Labeling: Affix a hazardous waste label immediately upon the first drop entering the
container.

o Constituents: "Halogenated Solvent Mixture (Contains Triadimenol)."
o Hazard Checkboxes: Toxic, Irritant, Environmental Hazard.
o Headspace: Leave at least 10% headspace in the bottle to allow for vapor expansion.

e Rinsing: When the primary reagent bottle is empty, triple rinse it with a small volume of
compatible solvent (e.g., acetone). Pour the rinsate into the hazardous waste container, NOT
down the sink. Deface the original label before discarding the empty bottle.

B. Solid Waste (Contaminated Debris)

The Standard: Containment of dust.

» Collection: Collect weigh boats, contaminated gloves, and bench paper in a dedicated solid
waste bag inside a fume hood.

o Sealing: When full, "gooseneck" seal the bag with tape. Place this bag inside a second clear
polyethylene bag (double-bagging) to ensure no dust escapes during transport.

o Disposal: Place in the lab's solid hazardous waste drum.

C. Spill Management Protocol

The Standard: Dry cleanup to prevent environmental release.

2. Don PPE 3. Contain 4. Absorb/Sweep 5. Decontaminate 6. Dispose
(Evacuate immediate area) (Nitrile gloves, Lab coat, N95/Respirator) (Do NOT use water) (Use damp paper towels or absorbent pads) (Scrub with detergent + water) (Al materials into HazWaste)

1. Alert & Isolate
e .
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Figure 2: Emergency response workflow for Triadimenol spills.[4][5][6] Water is strictly
prohibited until the bulk material is removed.

Critical Spill Note: If Triadimenol powder is spilled, cover it with damp paper towels before
sweeping to prevent the generation of airborne dust. Do not use a brush and dustpan on dry
powder.

Regulatory & Compliance Codes

Ensure your waste manifest includes the following classifications to remain compliant with
federal and international standards.

Regulatory Body Classification Code/Note

Not P/U listed, but regulated

as Toxic and Halogenated. Use
US EPA (RCRA) Hazardous Waste generic organic waste codes if

specific pesticide codes are

unavailable.

_ _ H411: Toxic to aquatic life with
EU CLP Aquatic Chronic 2 ]
long lasting effects.

Environmentally Hazardous UN 3077 (Solid) or UN 3082

DOT (Transport
( por) Substance (Liquid).

Must be incinerated at a facility
Waste Stream Incineration permitted for halogenated

organics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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